Cas no 816449-69-1 (methyl 4-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: methyl 4-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 816449-69-1
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD15527250
• CID: 2101496
• PubChem ID: 53419691
• Update Time: 2025-04-21

methyl 4-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-3-(hydroxymethyl)benzoate
• 816449-69-1
• MFCD15527250
• G90718
• SCHEMBL12808621
• DTXSID001273270

• MDL： MFCD15527250
• Inchi： 1S/C9H9FO3/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4,11H,5H2,1H3
• InChI Key： BGNYVZWFGWVYFM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1CO

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų